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Introduction

Methyl acetate (CH₃COOCH₃), also known as methyl ethanoate, is a carboxylate ester that

serves as a versatile solvent and reagent in various laboratory settings.[1][2] It is a colorless,

volatile liquid recognized by its characteristic pleasant, fruity odor, often reminiscent of certain

glues or nail polish removers.[1][3][4][5][6][7][8] As an acetate ester, it is the product of the

formal condensation of acetic acid and methanol.[3][9] This guide provides an in-depth

overview of the core physicochemical properties, experimental determination protocols, safety

considerations, and chemical behavior of methyl acetate, tailored for researchers, scientists,

and professionals in drug development.

Physicochemical Properties
The utility of methyl acetate in a laboratory context is defined by its specific physical and

chemical characteristics. These properties are summarized below for easy reference.

General and Physical Properties
Methyl acetate is a weakly polar, lipophilic, and aprotic solvent.[1][6][9][10][11] Its volatility and

low toxicity make it a subject of interest in various applications.[5][9]
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Property Value Source(s)

IUPAC Name Methyl ethanoate [1][7]

Synonyms
Acetic acid methyl ester,

MeOAc
[1][5][9][11]

Molecular Formula C₃H₆O₂ [1][5][7][11]

Molecular Weight 74.08 g/mol [1][3][5][7][9][11]

Appearance Clear, colorless liquid [1][3][5][6][7]

Odor Fragrant, fruity, pleasant [1][3][4][5][8][11]

Boiling Point
56.7 - 58 °C (134.4 - 136.4 °F)

at 760 mmHg
[1][2][3][7]

Melting Point
-98 °C to -98.7 °C (-144 °F to

-145.7 °F)
[1][2][3][7]

Density
0.932 - 0.934 g/cm³ at 20-25

°C
[1][3][5][7][12]

Vapor Pressure
170 - 173 mmHg at 20 °C (68

°F)
[1][3][4][5][11]

Vapor Density ~2.6 - 2.8 (Air = 1) [4][11][13][14]

Refractive Index (n²⁰/D) 1.361 [1][7][15][16]

Viscosity 0.36 mPa·s at 25 °C [11]

Log P (o/w) 0.18 [3][5]

Solubility Profile
Methyl acetate's solubility is a critical factor in its application as a solvent for extractions and

formulations.
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Solvent Solubility Temperature Source(s)

Water ~25% (250 g/L) 20 °C [1][2][9][17]

Organic Solvents Miscible Room Temperature [5][7][18]

(Alcohols, Ketones,

Ethers, Glycols,

Esters)

Note: The solubility of methyl acetate in water increases at elevated temperatures.[1][5][17]

Safety and Flammability
Proper handling of methyl acetate is crucial due to its high flammability.

Parameter Value Source(s)

Flash Point -10 °C (14 °F) (closed cup) [1][3][4][5][11]

Autoignition Temperature 454 - 502 °C (850 - 936 °F) [10][11][18]

Lower Explosive Limit (LEL) 3.1% [1][4][10]

Upper Explosive Limit (UEL) 16% [1][4][10]

NFPA 704 Diamond
Health: 2, Flammability: 3,

Instability: 0
[1]

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties is essential for quality control and

research. The following are standard methodologies for key parameters.

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable when only a small volume of the liquid sample is available and provides

a reasonably accurate measurement.[19][20]

Apparatus:
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Small test tube (e.g., 150mm diameter)

Thermometer (-10 to 110 °C)

Heating block or oil bath

Hot plate with magnetic stirring capability

Small magnetic stir bar

Clamps and stand

Methodology:

Sample Preparation: Using a Pasteur pipette, introduce approximately 0.5 mL of methyl
acetate into the test tube and add a small magnetic stir bar.[19][20]

Apparatus Setup: Clamp the test tube securely within the heating block on the hot plate.

Suspend the thermometer inside the test tube, ensuring the bulb is positioned approximately

1 cm above the liquid's surface.[19][20]

Heating and Observation: Turn on the stirrer to ensure gentle agitation. Begin heating the

block. Observe the sample for boiling (bubble formation) and the condensation of vapor on

the cooler, upper walls of the test tube. This condensation ring indicates the liquid is

refluxing.[19][20]

Temperature Measurement: Adjust the thermometer's position so that its bulb is level with the

refluxing condensation ring.[20]

Recording the Boiling Point: Once the liquid is gently refluxing, the temperature reading on

the thermometer should stabilize. This stable temperature is the observed boiling point of the

liquid.[19][20]

Post-Measurement: Turn off the heat but allow stirring to continue as the apparatus cools to

prevent bumping. Do not boil the sample to dryness.[19][20]

Determination of Density
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Density can be accurately measured using an automated densimeter.

Apparatus:

Digital densimeter (e.g., Anton Paar DMA series)

Syringes for sample injection

Millipore quality water and a reference standard (e.g., dry heptane) for calibration

Methodology:

Calibration: Calibrate the densimeter according to the manufacturer's instructions using

degassed Millipore quality water and a secondary standard like high-purity, dry heptane.

Sample Preparation: Ensure the methyl acetate sample is free of air bubbles and at thermal

equilibrium with the instrument's measurement cell (typically 20 °C or 25 °C).

Measurement: Carefully inject the methyl acetate sample into the measurement cell of the

densimeter using a syringe.

Data Acquisition: Allow the reading to stabilize. The instrument will provide a direct reading of

the density, typically with a precision of 10⁻⁵ g·cm⁻³.[21]

Cleaning: Thoroughly clean the measurement cell with appropriate solvents after the

measurement is complete.

Determination of Refractive Index
The refractive index is a fundamental property often measured to assess the purity of a

substance.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath

Dropper or pipette
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Soft lens tissue

Reference standard (e.g., distilled water)

Methodology:

Instrument Setup: Turn on the refractometer and the constant temperature water bath,

setting it to the desired temperature (commonly 20 °C). Allow the instrument's prisms to

equilibrate.

Calibration: Calibrate the instrument using a standard of known refractive index, such as

distilled water.

Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,

place a few drops of methyl acetate onto the surface of the lower prism. Ensure the liquid

spreads evenly.

Measurement: Close the prism assembly. Look through the eyepiece (for an Abbe

refractometer) and adjust the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs. For a digital instrument, the reading will be

displayed automatically.

Reading: Record the refractive index value from the instrument's scale or digital display.

Cleaning: Immediately after the measurement, clean the prism surfaces thoroughly with a

suitable solvent (e.g., ethanol or isopropanol) and a soft lens tissue.

Chemical Reactivity and Stability
Methyl acetate is stable under normal laboratory conditions but can undergo hydrolysis. It is

incompatible with strong oxidizing agents, strong acids, and strong bases.[1][14][17]

Hydrolysis: In the presence of strong acids or bases, particularly at elevated temperatures,

methyl acetate hydrolyzes back into its constituent parts: methanol and acetic acid.[1][7]

Acid-Catalyzed Hydrolysis: This is a reversible, first-order reaction with respect to the ester.

[1][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b129702?utm_src=pdf-body
https://www.benchchem.com/product/b129702?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methyl_acetate
https://shop.chemsupply.com.au/documents/ML065.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9167443.htm
https://www.benchchem.com/product/b129702?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methyl_acetate
https://www.vedantu.com/chemistry/methyl-acetate
https://en.wikipedia.org/wiki/Methyl_acetate
https://www.vedantu.com/chemistry/methyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Base-Catalyzed Hydrolysis (Saponification): This is an irreversible, second-order reaction

that produces methanol and an acetate salt (e.g., sodium acetate if NaOH is used).[1][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://en.wikipedia.org/wiki/Methyl_acetate
https://www.vedantu.com/chemistry/methyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic Hydrolysis (Reversible)

Basic Hydrolysis (Irreversible)

Methyl Acetate
(CH₃COOCH₃)

Methanol (CH₃OH)
+

Acetic Acid (CH₃COOH)

 + H₂O

Water
(H₂O)

Acid Catalyst
(e.g., H₂SO₄)

Strong Base
(e.g., NaOH)

Methyl Acetate
(CH₃COOCH₃)

Methanol (CH₃OH)
+

Acetate Salt (CH₃COONa)

 + NaOH
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Start: Handling
Methyl Acetate

1. Don Personal Protective
Equipment (PPE)

- Safety Goggles/Face Shield
- Nitrile Gloves

- Lab Coat

2. Work in a well-ventilated
area, preferably a

chemical fume hood.

3. Eliminate Ignition Sources
- No open flames, sparks

- Use explosion-proof equipment

4. Storage
- Tightly closed container

- Cool, well-ventilated area
- Away from heat & incompatibles

Before/After Use

5. Dispensing
- Ground containers to

prevent static discharge

During Use

Spill Occurs
6. Waste Disposal

- Collect in designated
flammable liquid waste container

Follow Spill Protocol:
- Evacuate non-essential personnel

- Absorb with inert material
- Ventilate area

End of Procedure

After cleanup,
resume work
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Application Requires
a Volatile Solvent

Is low toxicity a
primary concern?

Is weak polarity/
lipophilicity required?

Yes

Consider Alternative Solvent
(e.g., Ethyl Acetate, Acetone)

No

Is moderate water
solubility (~25%) acceptable?

Yes

No

Consider Methyl Acetate

Yes No
(need higher/lower)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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